Cas no 2227901-57-5 (5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran)

• Product Name: 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran
• CAS No: 2227901-57-5
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 6114937
• PubChem ID: 165703539
• Update Time: 2025-06-14

5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran
• EN300-1905369
• 5-bromo-3-methyl-2-[(2S)-oxiran-2-yl]furan
• 2227901-57-5

• Inchi： 1S/C7H7BrO2/c1-4-2-6(8)10-7(4)5-3-9-5/h2,5H,3H2,1H3/t5-/m0/s1
• InChI Key： XAVPITCPNMYCGM-YFKPBYRVSA-N
• SMILES： BrC1=CC(C)=C([C@@H]2CO2)O1

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.7Ų

Additional information on 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran

Recent Advances in the Study of 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran (CAS: 2227901-57-5)

The compound 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran (CAS: 2227901-57-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran as a key intermediate in the synthesis of biologically active molecules. The presence of both an epoxide and a brominated furan moiety in its structure makes it a versatile building block for the development of novel pharmacophores. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran is its application in the development of covalent inhibitors. The reactive epoxide group allows for the formation of irreversible bonds with nucleophilic residues in target proteins, thereby enhancing the potency and selectivity of the inhibitors. Recent publications have demonstrated the efficacy of derivatives of this compound in preclinical models, showing promising results in terms of both target engagement and therapeutic outcomes.

In addition to its role in drug discovery, 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran has also been investigated for its potential as a chemical probe. Its ability to selectively modify proteins has made it a valuable tool for studying protein function and identifying novel drug targets. Recent work has utilized this compound in activity-based protein profiling (ABPP) studies, leading to the identification of previously unknown enzymatic activities and pathways.

Despite these promising developments, challenges remain in the optimization of 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran-based compounds. Issues such as off-target effects and metabolic instability need to be addressed to fully realize the therapeutic potential of this scaffold. Ongoing research is focused on improving the pharmacokinetic properties of these molecules through structural modifications and formulation strategies.

In conclusion, 5-bromo-3-methyl-2-(2S)-oxiran-2-ylfuran (CAS: 2227901-57-5) represents a promising scaffold for the development of novel therapeutic agents and chemical probes. Continued research into its biological activities and synthetic applications is expected to yield further insights and advancements in the field of chemical biology and medicinal chemistry.